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Compound of Interest

Compound Name: Aureusidin

Cat. No.: B138838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aureusidin is a naturally occurring aurone, a subclass of flavonoids, known for its vibrant

yellow pigmentation in various flowers. Beyond its role as a plant pigment, aureusidin has

garnered significant interest in the biomedical field due to its potential therapeutic properties,

including antioxidant, anti-inflammatory, and anticancer activities. This document provides

detailed protocols for the chemical synthesis of aureusidin via a facile one-pot reaction and its

subsequent purification, enabling researchers to obtain high-purity material for further

investigation.

Chemical Synthesis of Aureusidin
A convenient and efficient one-pot synthesis of aureusidin has been developed, involving the

condensation of 4,6-dihydroxybenzofuranone with 3,4-dihydroxybenzaldehyde. This protection-

free method offers a straightforward route to this bioactive natural product.[1][2]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b138838?utm_src=pdf-interest
https://www.benchchem.com/product/b138838?utm_src=pdf-body
https://www.benchchem.com/product/b138838?utm_src=pdf-body
https://www.benchchem.com/product/b138838?utm_src=pdf-body
https://www.benchchem.com/product/b138838?utm_src=pdf-body
https://www.benchchem.com/product/b138838?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25532281/
https://www.researchgate.net/publication/270000805_Facile_Protection-Free_One-Pot_Synthesis_of_Aureusidin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Aureusidin

Silica Gel Column Chromatography
(DCM:MeOH gradient)

Fraction Collection & TLC Analysis

Pool Aureusidin-rich Fractions

Solvent Evaporation

Preparative RP-HPLC
(Acetonitrile:Water gradient)

Pure Fraction Collection
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High-Purity Aureusidin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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